Cas no 2137761-49-8 (rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2137761-49-8
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5608645
• PubChem ID: 165487347
• Update Time: 2025-08-05

rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137761-49-8
• EN300-841647
• rac-(1R,4S,5R)-4-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid
• rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid

• Inchi： 1S/C15H17NO4/c17-13(18)15-7-6-12(11(15)8-15)16-14(19)20-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,16,19)(H,17,18)/t11-,12-,15+/m0/s1
• InChI Key： KIOXZUSUXRIPBL-SLEUVZQESA-N
• SMILES： OC([C@@]12CC[C@@H]([C@@H]1C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid

Introduction to rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic Acid (CAS No. 2137761-49-8)

Rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2137761-49-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and the presence of a benzyloxycarbonyl (Cbz) protecting group, which makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid is C₁₆H₂₀N₂O₄, and its molecular weight is approximately 300.34 g/mol. The compound's bicyclic framework provides structural rigidity and conformational stability, which are crucial for its biological activity and potential therapeutic applications.

In recent years, the study of rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid has been driven by its potential as a lead compound in the development of novel drugs targeting various diseases. One of the key areas of research has been its use as an intermediate in the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides but with improved pharmacological properties such as enhanced stability and reduced susceptibility to enzymatic degradation.

The benzyloxycarbonyl (Cbz) protecting group in rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid plays a crucial role in controlling the reactivity of the amino group during synthetic transformations. This protecting group can be selectively removed under mild conditions, allowing for the introduction of various functional groups or the coupling with other building blocks to form more complex molecules.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid as a key intermediate in the synthesis of a series of cyclic peptides with potent anti-inflammatory properties. The researchers demonstrated that these cyclic peptides exhibited high selectivity and efficacy in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

Beyond its application in peptidomimetic synthesis, rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid has also shown potential in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous biological processes and are increasingly recognized as important therapeutic targets for diseases such as cancer and neurodegenerative disorders. The rigid bicyclic structure of this compound allows it to adopt specific conformations that can effectively disrupt PPIs by mimicking key interaction motifs.

In a study published in Chemical Communications, researchers reported the synthesis and evaluation of a series of derivatives based on rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid. These derivatives were designed to target the interaction between p53 and MDM2 proteins, which is a critical checkpoint in cellular apoptosis regulation. The most potent derivative exhibited an IC₅₀ value in the low nanomolar range and showed promising activity in inducing apoptosis in cancer cells.

The synthetic accessibility and functional versatility of rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid have also made it an attractive starting material for combinatorial chemistry approaches. By systematically varying substituents on the bicyclic core or introducing different functional groups through post-synthetic modifications, researchers can rapidly generate large libraries of compounds for high-throughput screening against various biological targets.

In conclusion, rac-(1R,4S,5R)-4-{(benzyloxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2137761-49-8) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an ideal candidate for the development of novel bioactive molecules targeting a wide range of diseases.